Cas no 1805951-65-8 (Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate)

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate is a brominated and difluoromethyl-substituted pyridine derivative with significant utility in synthetic organic chemistry. Its reactive bromomethyl and difluoromethyl groups make it a versatile intermediate for constructing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical research. The presence of multiple electrophilic sites enables selective functionalization, facilitating the development of fluorinated compounds with enhanced bioactivity. The ethyl ester moiety further enhances solubility and reactivity in various synthetic transformations. This compound is particularly valuable in cross-coupling reactions and nucleophilic substitutions, offering a robust platform for the synthesis of tailored pyridine-based structures. Its stability under standard handling conditions ensures reliable performance in laboratory applications.
Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate structure
1805951-65-8 structure
Product Name:Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate
CAS No:1805951-65-8
MF:C11H11Br2F2NO2
MW:387.015348672867
CID:4809330
Update Time:2025-05-23

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate
    • Inchi: 1S/C11H11Br2F2NO2/c1-2-18-8(17)3-6-5-16-10(11(14)15)7(4-12)9(6)13/h5,11H,2-4H2,1H3
    • InChI Key: XEINYDYCVZDLGL-UHFFFAOYSA-N
    • SMILES: BrC1=C(CBr)C(C(F)F)=NC=C1CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 282
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029057043-1g
Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate
1805951-65-8 97%
1g
$1,534.70 2022-04-01

Additional information on Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805951-65-8): An Overview

Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805951-65-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate is particularly noteworthy. It consists of a pyridine ring substituted with a bromo group at the 4-position, a bromomethyl group at the 3-position, and a difluoromethyl group at the 2-position. Additionally, the compound features an ester group attached to the pyridine ring at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals.

Recent research studies have highlighted the importance of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in various diseases. The bromo and difluoromethyl substituents play crucial roles in enhancing the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic efficacy.

The synthesis of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the sequential introduction of bromo and difluoromethyl groups onto a pyridine scaffold, followed by esterification to form the final product. This process requires careful control of reaction conditions to avoid unwanted side reactions and ensure the formation of the desired compound. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of this process.

In addition to its role as an intermediate in drug synthesis, Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate has also shown promise in biological studies. Research conducted by a team at a leading pharmaceutical company revealed that this compound exhibits potent activity against certain bacterial strains, making it a potential lead for developing new antibiotics. The unique combination of bromo and difluoromethyl substituents contributes to its antimicrobial properties by disrupting essential cellular processes in bacteria.

The pharmacological properties of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate have been extensively evaluated through various assays and models. Studies have shown that this compound possesses favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. These properties are crucial for ensuring that the compound can be effectively delivered to target sites within the body and exert its intended therapeutic effects.

Furthermore, recent advancements in computational chemistry have provided valuable insights into the molecular interactions and mechanisms underlying the biological activities of Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate. Molecular docking studies have revealed that this compound can form stable complexes with specific protein targets, thereby modulating their functions. These findings have important implications for rational drug design and optimization.

In conclusion, Ethyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805951-65-8) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new opportunities will emerge for leveraging this compound in the discovery and development of innovative therapeutic agents.

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